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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B7796862 Get Quote

An In-depth Whitepaper on a Novel Tool for Cellular Investigation

For researchers, scientists, and drug development professionals venturing into the intricate

world of glycobiology, the study of complex carbohydrates and their roles in cellular processes

is paramount. D-(+)-Cellohexose eicosaacetate, a specialized derivative of cellohexaose,

presents a unique tool for investigating cellular signaling, enzyme activity, and the development

of novel therapeutic agents. This technical guide provides a comprehensive overview of its

properties, potential applications, and methodologies for its use in glycobiology research.

Core Chemical and Physical Properties
D-(+)-Cellohexose eicosaacetate is a fully acetylated derivative of cellohexaose, a

hexasaccharide composed of six β(1→4) linked D-glucose units. The "eicosaacetate"

designation indicates the presence of twenty acetyl groups, which significantly alters the

molecule's polarity and solubility, making it more amenable to traversing cellular membranes

compared to its unacetylated counterpart.
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Property Value Source

CAS Number 355012-91-8 [1][2]

Molecular Formula C76H102O51 [1][2][3][4]

Molecular Weight 1831.61 g/mol [1][4]

Appearance White to Off-White Solid [1]

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO
[1]

Storage
2-8°C, protected from air and

light
[1]

Synthesis and Characterization
The synthesis of D-(+)-Cellohexose eicosaacetate is typically achieved through the

esterification of D-(+)-Cellohexose. This process involves the reaction of the hydroxyl groups of

the cellohexaose with an acetylating agent, such as acetic anhydride, in the presence of a

catalyst.

A generalized workflow for the synthesis and purification of acetylated oligosaccharides is

depicted below.
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General Synthesis Workflow
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Caption: A generalized workflow for the synthesis and characterization of D-(+)-Cellohexose
Eicosaacetate.

Experimental Protocol: Synthesis and Purification
A general protocol for the acetylation of oligosaccharides, adaptable for D-(+)-Cellohexose, is

as follows:
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Dissolution: Dissolve D-(+)-Cellohexose in a suitable solvent, such as pyridine.

Acetylation: Add an excess of acetic anhydride to the solution. The reaction is typically stirred

at room temperature for several hours until completion, which can be monitored by thin-layer

chromatography (TLC).

Quenching: The reaction is quenched by the slow addition of water or methanol to react with

the excess acetic anhydride.

Extraction: The product is extracted into an organic solvent like dichloromethane or

chloroform.

Washing: The organic layer is washed sequentially with dilute acid (e.g., 1M HCl) to remove

pyridine, followed by a saturated sodium bicarbonate solution to neutralize any remaining

acid, and finally with brine.

Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na2SO4

or MgSO4), filtered, and the solvent is removed under reduced pressure to yield the crude

product.

Purification: The crude D-(+)-Cellohexose eicosaacetate is purified using silica gel column

chromatography, eluting with a gradient of solvents such as hexane and ethyl acetate.

Analytical Methods for Characterization
The purity and structure of the synthesized D-(+)-Cellohexose eicosaacetate can be

confirmed using a suite of analytical techniques.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm

the presence of acetyl groups and the overall structure of the molecule.

Mass Spectrometry (MS): Techniques such as Electrospray Ionization (ESI-MS) or Matrix-

Assisted Laser Desorption/Ionization (MALDI-MS) are employed to verify the molecular

weight of the final product.

High-Performance Liquid Chromatography (HPLC): HPLC is a valuable tool for assessing

the purity of the compound.
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Applications in Glycobiology Research
D-(+)-Cellohexose eicosaacetate is described as a biochemical reagent for glycobiology

research and a specialized enzyme inhibitor.[4][6] Its potential applications are in the study of

diabetes, cancer, and inflammatory disorders.[4] The acetylation of the parent cellohexaose

modifies its biological activity and cellular uptake.

Enzyme Inhibition Studies
Peracetylated sugars are known to act as inhibitors of various glycosidases and other

carbohydrate-processing enzymes. The acetyl groups can influence binding to the active site of

enzymes.

A potential experimental workflow to screen for enzyme inhibition is outlined below.
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Enzyme Inhibition Screening Workflow

Enzyme of Interest

Incubate A + B Incubate A + B + D-(+)-Cellohexose Eicosaacetate

Substrate

Measure Product Formation (Control)

Compare Product Formation

Measure Product Formation (Test)

Determine % Inhibition
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Hypothetical Modulation of NF-κB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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